1-(3-Bromo-prop-1-ynyl)-4-fluoro-benzene

• IUPAC Name: 1-(3-bromoprop-1-ynyl)-4-fluorobenzene
• InChI: InChI=1S/C9H6BrF/c10-7-1-2-8-3-5-9(11)6-4-8/h3-6H,7H2
• InChI Key: PUSYURWHOHXATJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#CCBr)F
• Molecular Formula: C9H6BrF
• Molecular Weight: 213.05 g/mol
• CAS RN: 40274-29-1

Description

“1-(3-Bromo-prop-1-ynyl)-4-fluoro-benzene” is a chemical compound. It is a derivative of benzene, which is one of the fundamental structures in organic chemistry.

Synthesis Analysis

The synthesis of such compounds typically involves the use of propargylic bromide. The reaction is usually carried out under a positive pressure of argon using standard syringe-cannula/septa techniques.

Molecular Structure Analysis

The molecular structure of “1-(3-Bromo-prop-1-ynyl)-4-fluoro-benzene” can be represented by the formula C9H6BrF. The structure includes a benzene ring with a fluoro group at the 4th position and a 3-bromo-prop-1-ynyl group at the 1st position.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

1-(3-Bromo-prop-1-ynyl)-4-fluoro-benzene serves as a valuable building block in organic synthesis. . Its unique combination of functional groups (alkyne and fluoro) allows for diverse chemical transformations. Medicinal chemists explore derivatives of this compound to design novel drugs with improved pharmacological properties.

Synthesis routes and methods

Procedure details

A solution of 3-(4-fluorophenyl)prop-2-yn-1-ol (1 g, 6.80 mmol) in DCM (13.6 mL) under N2 was cooled in a ice bath at 0° C. 2.70 g (8.2 mmol, loading 3 mmol/g) of triphenylphosphine polymer supported was then added followed by 2.70 g (8.2 mmol) of carbon tetrabromide. The reaction mixture was stirred 15 min at 0° C. and warmed to room temperature for 90 min. After filtration through celite, the solvent was evaporated under reduce pressure. The crude product was purified by flash chromatography (prepacked 25 g silicagel column, DCM 100% as eluent) to afford 1.44 g of 1-(3-bromoprop-1-ynyl)-4-fluorobenzene as a yellow oil (Yield: 99%).